Cas no 849632-69-5 (2,3-Difluoro-4-methoxybenzoyl chloride)

• Product Name: 2,3-Difluoro-4-methoxybenzoyl chloride
• CAS No: 849632-69-5
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD04115982
• CID: 3142788
• PubChem ID: 3517929
• Update Time: 2025-06-15

2,3-Difluoro-4-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-methoxybenzoyl chloride
• MFCD04115982
• JS-4319
• SCHEMBL2400582
• 2,3-Difluoro-4-methoxybenzoylchloride
• AKOS015956575
• 849632-69-5

• MDL： MFCD04115982
• Inchi： 1S/C8H5ClF2O2/c1-13-5-3-2-4(8(9)12)6(10)7(5)11/h2-3H,1H3
• InChI Key： NNDHNNWJECFTJG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1F)F)OC)=O

Computed Properties

• Exact Mass: 205.9946134g/mol
• Monoisotopic Mass: 205.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3-Difluoro-4-methoxybenzoyl chloride

Research Brief on 2,3-Difluoro-4-methoxybenzoyl chloride (CAS: 849632-69-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2,3-Difluoro-4-methoxybenzoyl chloride (CAS: 849632-69-5) is a fluorinated benzoyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and diagnostic agents. Recent studies have highlighted its utility in the development of novel therapeutics targeting a range of diseases, from infectious diseases to cancer.

One of the most notable applications of 2,3-Difluoro-4-methoxybenzoyl chloride is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, which showed promising activity against resistant forms of cancer. The fluorinated aromatic ring system, introduced via this compound, was critical for enhancing the binding affinity and metabolic stability of the inhibitors.

In addition to its role in drug discovery, 2,3-Difluoro-4-methoxybenzoyl chloride has been employed in the design of fluorescent probes for biological imaging. Researchers have utilized its reactive acyl chloride group to conjugate with amine-containing fluorophores, enabling the visualization of cellular processes in real-time. A recent study in ACS Chemical Biology showcased its application in developing probes for detecting enzyme activity in live cells, providing new tools for studying disease mechanisms.

The compound's unique chemical properties, such as its electron-withdrawing fluorine atoms and methoxy group, also make it a valuable building block in materials science. For instance, it has been incorporated into polymers and coatings with enhanced thermal and chemical resistance, as reported in a 2022 Macromolecules article. These materials have potential applications in medical devices and drug delivery systems.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2,3-Difluoro-4-methoxybenzoyl chloride due to its sensitivity to moisture and reactivity. Recent advancements in synthetic methodologies, such as flow chemistry techniques, have addressed some of these issues, improving yield and purity while reducing safety risks. A 2023 Organic Process Research & Development paper highlighted these innovations, paving the way for broader industrial adoption.

In conclusion, 2,3-Difluoro-4-methoxybenzoyl chloride (CAS: 849632-69-5) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with recent methodological advancements, positions it as a critical tool for developing next-generation therapeutics and diagnostic agents. Future research is expected to explore its potential in emerging areas such as targeted drug delivery and precision medicine.